Cas no 88327-77-9 (2-Butanone, 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)-)

2-Butanone, 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)- structure
88327-77-9 structure
Product Name:2-Butanone, 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)-
CAS No:88327-77-9
MF:C12H22N2O
MW:210.315883159637
CID:637093
PubChem ID:13162072
Update Time:2025-04-19

2-Butanone, 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)-
    • 4-(1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-2-yl)butan-2-one
    • 4-(Octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)butan-2-one
    • 88327-77-9
    • DTXSID70523594
    • AKOS018229955
    • Inchi: 1S/C12H22N2O/c1-11(15)5-7-13-8-9-14-6-3-2-4-12(14)10-13/h12H,2-10H2,1H3
    • InChI Key: JRLTWRSBDQMUCQ-UHFFFAOYSA-N
    • SMILES: O=C(C)CCN1CCN2CCCCC2C1

Computed Properties

  • Exact Mass: 210.173213330g/mol
  • Monoisotopic Mass: 210.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 23.6Ų

2-Butanone, 4-(octahydro-2H-pyrido[1,2-a]pyrazin-2-yl)- Related Literature

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